5-((4-chlorobenzyl)oxy)-2-(((4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)-4H-pyran-4-one
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Description
5-((4-chlorobenzyl)oxy)-2-(((4-methyl-4H-1,2,4-triazol-3-yl)thio)methyl)-4H-pyran-4-one is a useful research compound. Its molecular formula is C16H14ClN3O3S and its molecular weight is 363.82. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Characterization
The chemical compound of interest is closely related to a group of compounds synthesized for various applications, including antimicrobial activities and structural characterization through crystal diffraction. For example, the synthesis and structural characterization of isostructural compounds containing aromatic and fluorophenyl groups have been investigated, demonstrating the compound's planarity apart from one of the fluorophenyl groups, which is oriented roughly perpendicular to the plane of the rest of the molecule (B. Kariuki, B. F. Abdel-Wahab, G. El‐Hiti, 2021).
Antimicrobial Activities
Compounds related to the specified chemical structure have been evaluated for their antimicrobial properties. Novel 1,4-bis(3,5-dialkyl-4H-1,2,4-triazol-4-yl)benzene and 5-aryltriaz-1-en-1-yl-1-phenyl-1H-pyrazole-4-carbonitrile derivatives were synthesized and demonstrated moderate antimicrobial activities upon evaluation (Amal Al‐Azmi, H. Mahmoud, 2020).
Novel Functionalized Monomers
Research into novel functionalized monomers based on kojic acid, which is structurally similar to the compound , revealed the synthesis of monomers that were evaluated for antibacterial and antifungal activities, showing moderate to good efficacy. These findings suggest the potential for developing new antimicrobial agents from similar compounds (M. Saraei, G. Zarrini, Moshgan Esmati, Leila Ahmadzadeh, 2016).
Antioxidant and Analgesic Activities
Similarly structured compounds have been investigated for their potential in treating pain and inflammation. Schiff bases of 4-amino-1,2,4-triazole derivatives containing a pyrazole moiety were synthesized and demonstrated significant analgesic and antioxidant properties in vivo and in vitro, respectively (K. Karrouchi, L. Chemlal, J. Taoufik, Y. Cherrah, S. Radi, M. El Abbes Faouzi, M. Ansar, 2016).
Properties
IUPAC Name |
5-[(4-chlorophenyl)methoxy]-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanylmethyl]pyran-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClN3O3S/c1-20-10-18-19-16(20)24-9-13-6-14(21)15(8-22-13)23-7-11-2-4-12(17)5-3-11/h2-6,8,10H,7,9H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VATGCARLAKYVTF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NN=C1SCC2=CC(=O)C(=CO2)OCC3=CC=C(C=C3)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClN3O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.